3-methyl-6-phenyl-2-[({3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-methyl-6-phenyl-2-[[3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H22N4O3S2/c1-15(2)31-18-11-9-17(10-12-18)23-27-21(32-28-23)14-33-25-26-19-13-20(16-7-5-4-6-8-16)34-22(19)24(30)29(25)3/h4-13,15H,14H2,1-3H3
• InChI Key: DAMJYXSWODLDDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=C(C(=O)N3C)SC(=C4)C5=CC=CC=C5
• Molecular Formula: C25H22N4O3S2
• Molecular Weight: 490.6 g/mol

Description

3-methyl-6-phenyl-2-[({3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C25H22N4O3S2 and its molecular weight is 490.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

The compound 3-methyl-6-phenyl-2-[(3-[4-(propan-2-yloxy)phenyl]-1,2,4-oxadiazol-5-yl)methylsulfanyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one is part of a broader class of chemicals known for their diverse pharmacological activities. Research has shown that derivatives of this compound exhibit significant anticancer activities. For instance, a study highlighted that a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives displayed potent anticancer activity, comparable to that of doxorubicin, on various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cells (Hafez & El-Gazzar, 2017). Moreover, the derivatives were synthesized through reactions involving different functional groups, indicating the versatility of these compounds in medicinal chemistry.

Antioxidant Properties

The antioxidant activity of derivatives of this compound has also been documented. A study synthesized a new series of N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine derivatives and tested them for in vitro antioxidant activity. The findings revealed that certain compounds, particularly those with electron-donating substituents, demonstrated significant radical scavenging activity (Kotaiah et al., 2012).

Antimicrobial Applications

The compound and its derivatives have also shown promising antimicrobial properties. A variety of thieno[3,2-d]pyrimidine derivatives were synthesized and tested for their antimicrobial activity. The results indicated that certain derivatives exhibited activity against strains of Staphylococcus aureus, Escherichia coli, and Bacillus subtilis, making them potential candidates for further study as antimicrobial agents (Vlasov et al., 2015).